Cas no 2228338-44-9 (methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228338-44-9
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6381631
• PubChem ID: 165826802
• Update Time: 2025-06-11

methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-(1-amino-1-methylethyl)-1-methyl-, methyl ester
• EN300-1778220
• 2228338-44-9

• Inchi： 1S/C9H15N3O2/c1-9(2,10)7-5-6(8(13)14-4)11-12(7)3/h5H,10H2,1-4H3
• InChI Key： OHHLWGJSWDBHMQ-UHFFFAOYSA-N
• SMILES： N1(C)C(C(N)(C)C)=CC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 319.4±32.0 °C(Predicted)
• pka: 9.36±0.25(Predicted)

Additional information on methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228338-44-9): A Comprehensive Overview

Methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2228338-44-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrazole core with substituents that enhance its biological activity, has garnered attention for its potential therapeutic applications. The pyrazole moiety is a heterocyclic aromatic ring system that is widely recognized for its role in medicinal chemistry due to its structural versatility and biological efficacy.

The structure of Methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate consists of a methyl-substituted pyrazole ring connected to an ester group at the 3-position and an N-substituted propylamine group at the 5-position. This unique arrangement of functional groups makes it a promising candidate for further investigation in various pharmacological contexts. The presence of both amine and ester functionalities provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties for drug development.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their ability to interact with biological targets in diverse ways. Studies have shown that compounds containing the pyrazole scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate may contribute to its unique pharmacological profile, making it a valuable asset in the search for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyrazole core with the propylamine side chain suggests that it may possess inhibitory activity against enzymes or receptors involved in disease pathways. For instance, pyrazole derivatives have been explored as inhibitors of kinases and other enzymes implicated in cancer progression. The amine group in Methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate could serve as a hydrogen bond acceptor or participate in coordination interactions with target proteins, enhancing binding affinity.

The ester functionality at the 3-position of the pyrazole ring provides another point of interaction and modulation. Ester groups are commonly found in bioactive molecules due to their ability to influence solubility, metabolic stability, and receptor binding affinity. By varying the length and nature of the ester side chain, researchers can fine-tune the pharmacokinetic properties of Methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate, potentially improving its bioavailability and therapeutic efficacy.

Recent advances in computational chemistry have enabled more efficient screening and design of novel drug candidates. Molecular modeling studies can predict the binding modes of Methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate to biological targets, providing insights into its mechanism of action. These computational approaches are often combined with experimental validation to accelerate the drug discovery process. By leveraging both computational and experimental data, researchers can optimize the structure of this compound for improved biological activity.

In addition to its potential as an inhibitor, Methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate could also serve as a building block for more complex molecules. Its modular structure allows for facile derivatization through various chemical reactions, such as nucleophilic substitution or condensation reactions. This flexibility makes it a valuable intermediate in synthetic chemistry, enabling the creation of libraries of related compounds for high-throughput screening.

The synthesis of Methyl 5-(2-aminopropan-2-y l)-1-methyl -1 H -pyraz ole -3 -car box ylate involves multi-step organic transformations that highlight the synthetic utility of this compound. Key steps include condensation reactions to form the pyrazole ring, followed by functional group interconversions to introduce the propylamine and ester moieties. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in downstream applications.

The biological evaluation of Methyl 5-(2-amino propan -2 -y l)-1-m eth yl -1 H -py ra z ole -3 -car box ylate

The development of new drugs is a complex process that requires careful consideration of multiple factors, including efficacy, safety, and pharmacokinetics. Methyl 5-(2-amino propan -2 -y l)-1-me th yl -1 H -py ra z ole -3 -car box ylate

In conclusion, Methyl 5-(2-amino propan -2 -y l)-1-me th yl -1 H -py ra z ole -3 -car box ylate